Cas no 2034510-01-3 (N-2-(1H-indol-3-yl)ethyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine)

• Product Name: N-2-(1H-indol-3-yl)ethyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• CAS No: 2034510-01-3
• MF: C₁₇H₁₆N₆O
• MW: 320.34854221344
• CID: 5929134
• PubChem ID: 92064010
• Update Time: 2025-06-26

N-2-(1H-indol-3-yl)ethyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-indol-3-yl)ethyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• CCG-358368
• AKOS026687460
• F6240-7189
• 2034510-01-3
• N-[2-(1H-indol-3-yl)ethyl]-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• N-(2-(1H-indol-3-yl)ethyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• Inchi： 1S/C17H16N6O/c1-11-22-17(24-23-11)14-9-18-10-21-16(14)19-7-6-12-8-20-15-5-3-2-4-13(12)15/h2-5,8-10,20H,6-7H2,1H3,(H,18,19,21)
• InChI Key： SHIMNIGTVMHXHR-UHFFFAOYSA-N
• SMILES： O1C(C2=CN=CN=C2NCCC2=CNC3C=CC=CC2=3)=NC(C)=N1

Computed Properties

• Exact Mass: 320.13855916g/mol
• Monoisotopic Mass: 320.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-2-(1H-indol-3-yl)ethyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

Introduction to N-2-(1H-indol-3-yl)ethyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine (CAS No. 2034510-01-3)

N-2-(1H-indol-3-yl)ethyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034510-01-3, represents a novel molecular entity with a complex structural framework that combines elements of indole and pyrimidine moieties. The structural design of this molecule suggests potential applications in the development of therapeutic agents targeting various biological pathways.

The core structure of N-2-(1H-indol-3-yl)ethyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-am ine incorporates a pyrimidine ring system, which is a well-documented scaffold in medicinal chemistry for its ability to interact with biological targets such as enzymes and receptors. The presence of the indole moiety further enhances the compound's pharmacological profile by contributing to its binding affinity and selectivity. This dual functionality makes it an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have indicated that the indole and pyrimidine components of N-2-(1H-indol-3-y l)ethyl-5-(3-methyl-1,2,4 oxadiazol -5 -yl)pyrimidin -4-am ine may interact with key proteins involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. The 3-methyl substitution on the 1,2,4 oxadiazole ring adds another layer of complexity to the molecule, potentially influencing its metabolic stability and bioavailability.

In vitro studies have begun to elucidate the pharmacological properties of N -2-(1H-indol -3 -yl)ethyl -5-(3-methyl -1,2,4 oxadiazol -5 -yl)pyrimidin -4-am ine. Initial experiments suggest that this compound exhibits moderate activity against certain cancer cell lines, particularly those overexpressing specific kinases. The pyrimidine moiety is thought to play a crucial role in these interactions by forming hydrogen bonds and hydrophobic interactions with the target proteins. Furthermore, the indole ring may contribute to the compound's ability to modulate intracellular signaling pathways associated with tumor growth and progression.

The synthesis of N -2-(1H-indol -3 -yl)ethyl -5-(3-methyl -1,2,4 oxadiazol -5 -yl)pyrimidin -4-am ine presents several challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to construct this molecule with high yield and purity. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have been instrumental in achieving these results. The ability to synthesize this compound efficiently is crucial for advancing its development into a viable therapeutic agent.

One of the most exciting aspects of N -2-(1H-indol -3 -yl)ethyl -5-(3-methyl -1,2,4 oxadiazol -5 -yl)pyrimidin -4-am ine is its potential for further chemical modification. By altering specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance potency and selectivity. For example, replacing the methyl group on the 1,2,4 oxadiazole ring with another substituent might alter the compound's solubility or metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use.

The future prospects for N -2-(1H-indol -3 yl)ethyl -5-(3-methyl 1 ,2 ,4 oxadiaz ol 5 yl )py rim idin e 4-am ine are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore its potential in treating not only cancer but also other diseases such as neurodegenerative disorders and infectious diseases. The combination of indole and pyrimidine moieties makes this compound a versatile tool for drug discovery， offering multiple avenues for therapeutic intervention.

In conclusion， N 2( 1 H-ind ol 3 yl ) eth yl 5( 3-me thyl 1 ,2 ,4 ox adia z ol 5 yl ) py rim idin e 4-a m ine ( CAS No .2034510 01 3 ) is a remarkable compound with significant potential in pharmaceutical research . Its complex structure， combined with its demonstrated biological activity， makes it an attractive candidate for further development into a novel therapeutic agent . As research continues， we can expect to see more insights into its pharmacological properties and applications， paving the way for innovative treatments in various medical fields.